Cas no 256472-68-1 (1,2-Etanodiol, 1-(2,3-dihidro-4-benzofuranil)-, (1S)-)

1,2-Etanodiol, 1-(2,3-dihidro-4-benzofuranil)-, (1S)- structure
256472-68-1 structure
Product Name:1,2-Etanodiol, 1-(2,3-dihidro-4-benzofuranil)-, (1S)-
CAS No:256472-68-1
MF:C10H12O3
MW:180.200483322144
CID:2620423
PubChem ID:101000243
Update Time:2025-04-21

1,2-Etanodiol, 1-(2,3-dihidro-4-benzofuranil)-, (1S)- Chemical and Physical Properties

Names and Identifiers

    • (S)-1-(2,3-Dihydrobenzofuran-4-yl)ethane-1,2-diol
    • SCHEMBL19690337
    • 1,2-Etanodiol, 1-(2,3-dihidro-4-benzofuranil)-, (1S)-
    • 820-351-0
    • 256472-68-1
    • (S)-1-(2,3-Dihydro-benzofuran-4-yl)-ethane-1,2-diol
    • MDL: MFCD14525660
    • Inchi: 1S/C10H12O3/c11-6-9(12)7-2-1-3-10-8(7)4-5-13-10/h1-3,9,11-12H,4-6H2/t9-/m1/s1
    • InChI Key: GISHMZNHTLGCGK-SECBINFHSA-N
    • SMILES: O1CCC2=C1C=CC=C2[C@@H](CO)O

Computed Properties

  • Exact Mass: 180.078644241Da
  • Monoisotopic Mass: 180.078644241Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 172
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.4
  • Topological Polar Surface Area: 49.7Ų
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